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Compound of Interest

Compound Name: H-Tpi-ome hcl

Cat. No.: B1626086 Get Quote

An In-depth Technical Guide to L-Tryptophan Methyl Ester Hydrochloride

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of L-Tryptophan methyl ester hydrochloride, a

key intermediate in pharmaceutical and biochemical research. It details the compound's

structure, physicochemical properties, synthesis protocols, and its role in synthetic and

biological pathways.

Chemical Structure and Identity
L-Tryptophan methyl ester hydrochloride is the hydrochloride salt of the methyl ester of L-

tryptophan. The esterification of the carboxylic acid group and the protection of the alpha-amino

group as a hydrochloride salt make it a versatile building block, particularly in peptide

synthesis, by enabling controlled coupling reactions.[1]

Diagram 1: Chemical Structure of L-Tryptophan methyl ester hydrochloride

Caption: 2D structure of L-Tryptophan methyl ester hydrochloride.
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The compound is typically a white to off-white crystalline powder.[2][3] Its key quantitative

properties are summarized below for easy reference.

Property Value References

CAS Number 7524-52-9 [1][4]

Molecular Formula C₁₂H₁₄N₂O₂ · HCl [2][3][4]

Molecular Weight 254.71 g/mol [2][4]

Melting Point 218-220 °C

Appearance
White to off-white/light yellow

powder/crystal
[2][3]

Purity ≥98% (HPLC) [2][3]

Optical Rotation
[α]²⁰/D = +18° (c=5 in

methanol)

Storage
2°C - 8°C, cool and dry

conditions
[3][4]

Solubility

Soluble in solvents like

methanol, water, and ethanol.

Detailed solubility data in 12

pure solvents has been

published.

[5]

Experimental Protocols
Synthesis of L-Tryptophan Methyl Ester Hydrochloride
The most common synthesis route is the Fischer-Speier esterification of L-tryptophan with

methanol, catalyzed by an acid.[1] Two prevalent methods are detailed below.

Method 1: Trimethylchlorosilane (TMSCl)/Methanol System

This method is considered a mild and convenient alternative for esterification.[1][6]

Diagram 2: Synthesis Workflow via TMSCl/Methanol Method
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Caption: General workflow for synthesis of L-Tryptophan methyl ester HCl.

Protocol Details:

Reactant Setup: L-tryptophan (0.1 mol) is placed in a suitable round-bottom flask.[6]

Reagent Addition: Freshly distilled trimethylchlorosilane (0.2 mol) is added slowly to the flask

while stirring. Subsequently, 100 mL of methanol is added.[6]

Reaction: The mixture is stirred at room temperature.[6]

Monitoring: The progress of the reaction is monitored using Thin-Layer Chromatography

(TLC).[6]

Workup: Once the reaction is complete, the mixture is concentrated under reduced pressure

using a rotary evaporator to yield the final product.[6]

Method 2: Thionyl Chloride/Methanol System

This is a conventional and effective method for achieving esterification.[1][7]

Protocol Details:

Reactant Setup: L-tryptophan (25.0 mmol) is suspended in methanol (75 mL).[7]

Cooling: The mixture is cooled to 0 °C under vigorous stirring.[7]

Reagent Addition: Excess thionyl chloride (SOCl₂) (60 mmol) is added dropwise to the

suspension. The SOCl₂ reacts in situ with methanol to generate HCl, which catalyzes the

esterification.[1][7]

Reaction: The mixture is allowed to react until completion, as monitored by TLC.

Workup: The solvent is evaporated to dryness to yield the crude hydrochloride salt.[7]

Dehydrochlorination to Free Base
For applications requiring the free ester, the hydrochloride salt is neutralized under basic

conditions.[1]
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Protocol Details:

Dissolution: The L-Tryptophan methyl ester hydrochloride is dissolved in a suitable solvent.

Neutralization: A base such as sodium hydroxide or triethylamine is added in a controlled

manner, often at low temperatures, to neutralize the hydrochloride.[1][8]

Extraction: The resulting free base, L-Tryptophan methyl ester, is typically extracted from the

aqueous solution using an organic solvent like diethyl ether or dichloromethane.[7]

Applications in Drug Development and Research
L-Tryptophan methyl ester hydrochloride is a crucial starting material and intermediate in the

synthesis of various pharmaceutical compounds and research probes.

Peptide Synthesis: It serves as a protected amino acid, allowing for the sequential formation

of peptide bonds in solution-phase synthesis.[1]

Pharmaceutical Precursor: It is a key building block for complex molecules such as Tadalafil

(Cialis), a PDE5 inhibitor used to treat erectile dysfunction.[9]

Neuroscience Research: As a derivative of the essential amino acid L-tryptophan, it is used

in studies related to the serotonin pathway, which is critical for regulating mood and sleep.[3]

Development of Novel Therapeutics: The core structure is used as a scaffold to create new

bioactive molecules. For example, derivatives have been shown to possess anticancer

properties.[1][4] A notable example is N-(β-Elemene-13-yl)tryptophan methyl ester (ETME),

which induces apoptosis in leukemia cells.[1]

Diagram 3: Apoptotic Pathway of an L-Tryptophan Methyl Ester Derivative

Caption: Signaling pathway for a bioactive derivative of L-Tryptophan methyl ester.[1]

This technical guide provides foundational information for professionals working with L-

Tryptophan methyl ester hydrochloride, highlighting its structure, properties, synthesis, and

critical role in advancing pharmaceutical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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